4-methyl-N-(4-morpholinophenyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-(4-morpholin-4-ylphenyl)benzenesulfonamide
• InChI: InChI=1S/C17H20N2O3S/c1-14-2-8-17(9-3-14)23(20,21)18-15-4-6-16(7-5-15)19-10-12-22-13-11-19/h2-9,18H,10-13H2,1H3
• InChI Key: WOOVPNOEAOLADY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

4-methyl-N-(4-morpholinophenyl)benzenesulfonamide is a chemical compound. It is a derivative of benzenesulfonamide. This compound has been studied for its potential anticancer and antimicrobial properties via carbonic anhydrase IX inhibition.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives, including 4-methyl-N-(4-morpholinophenyl)benzenesulfonamide, involves complex chemical reactions. The exact synthesis process for this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular formula of 4-methyl-N-(4-morpholinophenyl)benzenesulfonamide is C17H20N2O3S. The molecular weight is 332.42. The exact molecular structure is not provided in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-methyl-N-(4-morpholinophenyl)benzenesulfonamide, such as its melting point, boiling point, and density, are not provided in the available resources.

Scientific Research Applications

Inhibitory Activity and Medicinal Chemistry

4-Methyl-N-(4-morpholinophenyl)benzenesulfonamide derivatives have been extensively studied for their inhibitory effects against various enzymes and their potential medicinal applications. For instance, some derivatives demonstrated potent inhibition against human carbonic anhydrase isoforms, showing potential for treating conditions like glaucoma, epilepsy, obesity, and cancer. Specifically, ureido benzenesulfonamides incorporating 1,3,5-triazine moieties exhibited strong inhibitory activity against the membrane-bound tumor-associated isoform hCA IX, indicating their potential as anticancer agents (Lolak et al., 2019).

Antioxidant and Enzyme Inhibition

Derivatives of 4-methyl-N-(4-morpholinophenyl)benzenesulfonamide have been explored for their antioxidant properties and enzyme inhibitory activities. A study showed that some benzenesulfonamides incorporating 1,3,5-triazine structural motifs exhibited moderate antioxidant activity and were investigated as inhibitors of enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase, which are associated with diseases such as Alzheimer's, Parkinson's, and pigmentation disorders (Lolak et al., 2020).

Synthesis and Characterization

Several studies focus on the synthesis and characterization of 4-methyl-N-(4-morpholinophenyl)benzenesulfonamide derivatives for potential pharmacological applications. For instance, novel derivatives were synthesized, and their structures were confirmed using techniques like NMR and HRMS. These derivatives were then tested for their inhibitory effects on enzymes and exhibited potent inhibitory activities, suggesting their utility in the development of new pharmaceuticals (Gul et al., 2016).

Mechanism of Action

The mechanism of action of 4-methyl-N-(4-morpholinophenyl)benzenesulfonamide is related to its inhibitory effect on carbonic anhydrase IX. This enzyme is overexpressed in many solid tumors, and its inhibition can be a useful target for discovering novel antiproliferative agents.